Cas no 125794-28-7 (2H-1,2-Oxazine, 2-(chloroacetyl)tetrahydro- (9CI))

• Product Name: 2H-1,2-Oxazine, 2-(chloroacetyl)tetrahydro- (9CI)
• CAS No: 125794-28-7
• MF: C₆H₁₀ClNO₂
• MW: 163.602100849152
• CID: 876996
• PubChem ID: 45080743
• Update Time: 2025-04-19

2H-1,2-Oxazine, 2-(chloroacetyl)tetrahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1,2-Oxazine, 2-(chloroacetyl)tetrahydro- (9CI)

• Inchi： 1S/C6H10ClNO2/c7-5-6(9)8-3-1-2-4-10-8/h1-5H2
• InChI Key： CJQGCQWLNRCJPZ-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCCO1)=O

Computed Properties

• Exact Mass: 163.0401
• Monoisotopic Mass: 163.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes 1,2-oxazinanes